Cas no 1335050-50-4 (3-chloro-5-(propan-2-yl)pyridine)

• Product Name: 3-chloro-5-(propan-2-yl)pyridine
• CAS No: 1335050-50-4
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• CID: 4828046
• PubChem ID: 23436882
• Update Time: 2026-02-27

3-chloro-5-(propan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-isopropylpyridine
• 3-chloro-5-propan-2-ylpyridine
• 3-chloro-5-(propan-2-yl)pyridine
• GS2448

• Inchi： 1S/C8H10ClN/c1-6(2)7-3-8(9)5-10-4-7/h3-6H,1-2H3
• InChI Key： WBBYZSJZJYVMLA-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 155.05
• Monoisotopic Mass: 155.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-chloro-5-(propan-2-yl)pyridine

Comprehensive Analysis of 3-chloro-5-(propan-2-yl)pyridine (CAS No. 1335050-50-4): Properties, Applications, and Industry Trends

3-chloro-5-(propan-2-yl)pyridine (CAS No. 1335050-50-4) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated pyridine derivative, characterized by an isopropyl substituent at the 5-position, serves as a versatile building block for synthesizing complex molecules. Recent studies highlight its potential in developing crop protection agents and pharmaceutical intermediates, aligning with growing demands for sustainable agriculture and targeted drug discovery.

The molecular structure of 3-chloro-5-(propan-2-yl)pyridine combines aromatic stability with reactive sites for further functionalization. The chlorine atom at the 3-position enables nucleophilic substitution reactions, while the isopropyl group influences steric and electronic properties. This balance makes the compound particularly valuable in medicinal chemistry, where researchers frequently search for "pyridine derivatives in drug design" or "chloropyridine applications." Analytical techniques like GC-MS and NMR confirm its high purity (>98%), meeting stringent requirements for fine chemical synthesis.

Industry trends show increasing interest in 1335050-50-4 as a precursor for biologically active compounds. Patent literature reveals its incorporation into molecules exhibiting herbicidal and fungicidal properties, addressing common search queries like "eco-friendly pesticide intermediates." The compound's stability under various pH conditions makes it suitable for formulation development, while its moderate lipophilicity (logP ≈ 2.3) supports bioavailability in potential pharmaceutical applications. These characteristics position it as a valuable asset in green chemistry initiatives.

Manufacturing processes for 3-chloro-5-(propan-2-yl)pyridine typically involve catalytic cross-coupling reactions, with recent optimizations focusing on atom economy and waste reduction. Quality control protocols emphasize detection of related substances (<0.5%), responding to industry concerns about "impurity profiling in specialty chemicals." Storage recommendations include protection from moisture at 2-8°C, with shelf-life studies confirming stability for ≥24 months under proper conditions – crucial information for researchers investigating "long-term chemical storage solutions."

Emerging applications leverage the compound's hydrogen bonding capacity (H-bond acceptors: 1) in materials science, particularly for designing functional polymers. This aligns with trending searches for "smart material precursors." Safety assessments indicate standard handling precautions for laboratory chemicals, with comprehensive SDS documentation available for professionals researching "pyridine derivative handling protocols." The compound's environmental profile shows moderate biodegradability, making it a subject of interest in studies about "sustainable chemical alternatives."

Market analysis reveals growing procurement of 1335050-50-4 by contract research organizations and academic institutions, particularly for projects involving "heterocyclic compound libraries." Custom synthesis services now offer isotopic labeling (e.g., 13C/15N) of this scaffold, addressing needs in "mechanistic studies" and "metabolic pathway tracing." These developments reflect the compound's expanding role in cutting-edge research, from "catalysis studies" to "molecular probe design."

Future research directions may explore the compound's potential in electronic materials, given pyridine derivatives' known conductivity properties. This intersects with popular inquiries about "organic semiconductor components." As regulatory landscapes evolve, documentation packages for 3-chloro-5-(propan-2-yl)pyridine now include comprehensive REACH compliance data, responding to increased searches for "EU chemical regulation information." The compound's balanced properties ensure its continued relevance across multiple scientific disciplines.